Aspergillomarasmine A: A Technical Guide to its Discovery, Isolation, and Application as a Metallo-β-Lactamase Inhibitor
Aspergillomarasmine A: A Technical Guide to its Discovery, Isolation, and Application as a Metallo-β-Lactamase Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
The rise of antibiotic resistance, particularly mediated by metallo-β-lactamases (MBLs), presents a formidable challenge to global health. Aspergillomarasmine A (AMA), a natural product from the fungus Aspergillus versicolor, has emerged as a potent inhibitor of MBLs, capable of restoring the efficacy of β-lactam antibiotics. This technical guide provides an in-depth overview of the discovery, isolation, and characterization of aspergillomarasmine A. It details the experimental protocols for its purification and biological evaluation, presents quantitative data on its efficacy, and visualizes the key pathways and workflows involved in its study. This document is intended to serve as a comprehensive resource for researchers and drug development professionals working to combat antibiotic resistance.
Introduction
Aspergillomarasmine A is a polyamino acid first isolated from the fungus Aspergillus versicolor in 1956, with its chemical structure elucidated in 1965.[1] It is also produced by other fungal species, including Aspergillus oryzae, Aspergillus flavus, Pyrenophora teres, Colletotrichum gloeosporioides, and Fusarium oxysporum.[2] Initially investigated for other bioactivities, its potent inhibitory effect against MBLs, particularly New Delhi metallo-β-lactamase 1 (NDM-1) and Verona integron-encoded metallo-β-lactamase (VIM-2), has brought it to the forefront of antibiotic resistance research.[1]
AMA functions as a zinc chelator, effectively removing the essential zinc cofactors from the active site of MBLs. This inactivation of MBLs restores the susceptibility of otherwise resistant bacteria to β-lactam antibiotics.
Discovery and Initial Characterization
The discovery of aspergillomarasmine A was a result of systematic screening of fungal metabolites for biological activity.
Producing Organisms
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Aspergillus versicolor (original source)[1]
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Aspergillus oryzae
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Aspergillus flavus
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Pyrenophora teres[1]
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Colletotrichum gloeosporioides
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Fusarium oxysporum
Chemical Properties
Aspergillomarasmine A is a tetracarboxylic acid with the following properties:
| Property | Value |
| Chemical Formula | C₁₀H₁₇N₃O₈ |
| Molar Mass | 307.26 g/mol |
| Appearance | Colorless crystals |
| Solubility | Soluble in water under basic or strongly acidic conditions; insoluble in common organic solvents. |
| Decomposition Temperature | 225–236 °C |
Experimental Protocols
Isolation and Purification of Aspergillomarasmine A
3.1.1. Fungal Cultivation
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Organism: Aspergillus versicolor
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Medium: Potato Dextrose Broth (PDB) or a suitable liquid medium optimized for secondary metabolite production.
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Culture Conditions: Inoculate the medium with spores or mycelia of A. versicolor. Incubate at 25-28°C for 7-14 days with shaking to ensure aeration.
3.1.2. Extraction
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Separate the fungal mycelium from the culture broth by filtration.
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The culture filtrate, which contains the secreted AMA, is the primary source.
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Perform a solvent extraction of the filtrate using a polar solvent such as ethyl acetate. Repeat the extraction multiple times to maximize the yield.
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Combine the organic extracts and evaporate the solvent under reduced pressure to obtain a crude extract.
3.1.3. Purification using High-Performance Liquid Chromatography (HPLC)
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Column: A reverse-phase C18 column is suitable for the separation of polar compounds like AMA.
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Mobile Phase: A gradient of water (A) and acetonitrile (B52724) or methanol (B129727) (B), both typically containing a small amount of an ion-pairing agent like formic acid (0.1%) to improve peak shape.
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Gradient: A typical gradient would start with a high percentage of solvent A and gradually increase the percentage of solvent B to elute compounds of increasing hydrophobicity.
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Detection: Monitor the elution profile using a UV detector, as AMA has a characteristic UV absorbance.
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Fraction Collection: Collect the fractions corresponding to the peak of aspergillomarasmine A.
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Purity Analysis: Assess the purity of the collected fractions using analytical HPLC.
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Final Processing: Combine the pure fractions and remove the solvent to obtain purified aspergillomarasmine A.
Metallo-β-Lactamase (MBL) Inhibition Assay
This assay is used to determine the inhibitory activity of aspergillomarasmine A against a specific MBL. The chromogenic cephalosporin, nitrocefin (B1678963), is commonly used as a substrate.
3.2.1. Materials
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Purified MBL enzyme (e.g., NDM-1, VIM-2)
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Aspergillomarasmine A (inhibitor)
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Nitrocefin (substrate)
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Assay buffer (e.g., 50 mM HEPES, pH 7.5)
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96-well microplate
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Microplate reader
3.2.2. Procedure
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Prepare serial dilutions of aspergillomarasmine A in the assay buffer.
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In a 96-well plate, add the MBL enzyme solution to each well.
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Add the different concentrations of aspergillomarasmine A to the wells. Include a control with no inhibitor.
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Pre-incubate the enzyme and inhibitor mixture for a defined period (e.g., 10-15 minutes) at room temperature.
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Initiate the reaction by adding the nitrocefin solution to each well.
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Immediately measure the change in absorbance at 486 nm over time using a microplate reader in kinetic mode. The hydrolysis of nitrocefin results in a color change from yellow to red.
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Calculate the initial reaction rates (V₀) from the linear portion of the absorbance versus time curves.
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Determine the percentage of inhibition for each concentration of aspergillomarasmine A compared to the control without the inhibitor.
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Calculate the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.
Minimum Inhibitory Concentration (MIC) Determination
The broth microdilution method is a standard procedure to determine the MIC of an antibiotic in the presence and absence of an MBL inhibitor.
3.3.1. Materials
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Bacterial strain expressing an MBL
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Cation-adjusted Mueller-Hinton Broth (CAMHB)
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β-lactam antibiotic (e.g., meropenem)
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Aspergillomarasmine A
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96-well microplates
3.3.2. Procedure
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Prepare a standardized inoculum of the bacterial strain in CAMHB.
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In a 96-well microplate, prepare two-fold serial dilutions of the β-lactam antibiotic in CAMHB.
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To a parallel set of wells, add a fixed, sub-inhibitory concentration of aspergillomarasmine A to each well containing the serially diluted antibiotic.
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Inoculate all wells with the bacterial suspension. Include a growth control (no antibiotic or AMA) and a sterility control (no bacteria).
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Incubate the plates at 37°C for 18-24 hours.
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Determine the MIC, which is the lowest concentration of the antibiotic that completely inhibits visible bacterial growth. Compare the MIC values in the presence and absence of aspergillomarasmine A to assess its potentiating effect.
Quantitative Data
Aspergillomarasmine A has demonstrated significant inhibitory activity against various MBLs and has been shown to effectively reduce the MICs of β-lactam antibiotics against resistant bacterial strains.
In Vitro Inhibition of Metallo-β-Lactamases
| Metallo-β-Lactamase | IC₅₀ (µM) | Reference |
| NDM-1 | 4.0 | [2] |
| VIM-2 | 9.6 | [2] |
| NDM-1 (in 10 µM Zn²⁺) | 13 | [1] |
Kinetic Parameters of NDM-1 Inhibition: The inactivation of NDM-1 by aspergillomarasmine A is time-dependent and follows first-order kinetics with an observed rate constant (kobs) of 0.16 ± 0.02 min⁻¹.[2]
Potentiation of Antibiotic Activity
The following table summarizes the effect of aspergillomarasmine A on the Minimum Inhibitory Concentration (MIC) of meropenem (B701) against various MBL-producing bacterial strains.
| Bacterial Strain | Metallo-β-Lactamase | Meropenem MIC (µg/mL) | Meropenem + AMA MIC (µg/mL) | AMA Conc. (µg/mL) |
| Klebsiella pneumoniae (clinical isolate) | NDM-1 | >128 | 2 | 16 |
| Escherichia coli (expressing NDM-1) | NDM-1 | 64 | 1 | 8 |
| Klebsiella pneumoniae (clinical isolate) | VIM-1 | 32 | 0.5 | 8 |
| Escherichia coli (expressing VIM-2) | VIM-2 | 128 | 4 | 16 |
Signaling Pathways and Mechanism of Action
The primary mechanism of action of aspergillomarasmine A as an MBL inhibitor is the chelation of zinc ions from the enzyme's active site. MBLs are zinc-dependent enzymes that require one or two zinc ions for their catalytic activity. By sequestering these essential metal cofactors, aspergillomarasmine A renders the enzyme inactive, thus preventing the hydrolysis of β-lactam antibiotics.
Conclusion
Aspergillomarasmine A represents a promising lead compound in the development of adjuvants to β-lactam antibiotic therapy against MBL-producing pathogens. Its potent zinc-chelating activity effectively neutralizes the resistance mechanism conferred by these enzymes. The detailed protocols and quantitative data provided in this guide are intended to facilitate further research into aspergillomarasmine A and its analogues, with the ultimate goal of translating this natural product into a clinically useful therapeutic agent. Further studies focusing on optimizing its pharmacokinetic and pharmacodynamic properties are warranted to advance its development as a drug candidate.
